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Compound of Interest

Compound Name: 9-Decen-1-amine

CAS No.: 51382-01-5

Cat. No.: B1247178

Get Quote

Bifunctional C10 Linker for Drug Conjugation and
Polymer Engineering[1]
Part 1: Strategic Abstract
9-Decen-1-amine (CAS 51382-01-5) is a high-value bifunctional intermediate characterized by

a linear ten-carbon chain terminating in a primary amine (

) at position 1 and a vinyl group (

) at position 9.[1]

For researchers in drug delivery and material science, this molecule represents a "divergent

linker." Unlike saturated alkyl amines, the terminal unsaturation provides an orthogonal handle

for post-synthetic modification—enabling thiol-ene "click" chemistry, olefin metathesis, or

oxidative cleavage—without interfering with the initial amine conjugation. This guide details its

physicochemical profile, chemoselective reactivity, and validated protocols for its integration

into lipid nanoparticles (LNPs) and functionalized surfaces.
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Part 2: Physicochemical Profile
Data synthesized from experimental values of homologous series and computational models.

Property Value / Description Relevance

CAS Number 51382-01-5 Unique Identifier

Molecular Formula Stoichiometry

Molecular Weight 155.28 g/mol Calculation of equivalents

Appearance Colorless to pale yellow liquid
Quality Control (Darkening

indicates oxidation)

Boiling Point ~215–220 °C (at 760 mmHg)

High boiling point requires

vacuum distillation for

purification

Density 0.81–0.83 g/mL (at 25 °C) Volumetric handling

Solubility
Soluble: DCM, DMSO,

Methanol, THFInsoluble: Water

Requires organic solvent for

reaction; wash with water to

remove salts

pKa (Conj.[1][2][3][4][5][6]

Acid)
~10.5

Exists as ammonium salt at

physiological pH

Flash Point > 85 °C Flammability hazard

Part 3: Synthetic Utility & Mechanisms
The utility of 9-Decen-1-amine lies in its Orthogonal Reactivity. You can react the amine "head"

while leaving the alkene "tail" dormant, or vice versa.

3.1 Mechanism: The "Amine-First" Strategy
In most drug development workflows, the amine is reacted first to attach the C10 chain to a

core scaffold (e.g., a drug, a polymer backbone, or a nanoparticle surface).

Reaction Type: Nucleophilic Acyl Substitution.
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Reagents: Carboxylic acids activated by carbodiimides (EDC/DCC) or NHS esters.

Outcome: Formation of a stable amide bond. The terminal alkene remains intact because

standard coupling conditions (room temp, pH 7-8) do not affect isolated double bonds.

3.2 Mechanism: The "Tail-Click" Strategy
Once the amine is anchored, the terminal alkene becomes a site for "Click Chemistry."

Reaction Type: Radical-Mediated Thiol-Ene Addition.

Reagents: Thiol-containing payload + Photoinitiator (e.g., DMPA) + UV light (365 nm).

Outcome: A thioether linkage is formed. This is strictly anti-Markovnikov, placing the sulfur at

the terminal C10 position, maximizing the linker length.
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(CAS 51382-01-5)

Amide Conjugate
(Alkene Intact)

Amide Coupling
(R-COOH + EDC) Functionalized Scaffold

(Thioether Linked)
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Figure 1: Orthogonal workflow transforming 9-Decen-1-amine from a linker to a functional

conjugate.

Part 4: Experimental Protocols
Protocol A: Chemoselective Amide Coupling (Amine-First)
Objective: Conjugate 9-Decen-1-amine to a carboxylic acid-bearing drug scaffold without

polymerizing the alkene.

Reagents:

Scaffold-COOH (1.0 equiv)

9-Decen-1-amine (1.1 equiv)

EDC
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HCl (1.2 equiv)

HOBt (1.2 equiv) - Prevents racemization and improves yield.

DIPEA (2.0 equiv)

Solvent: Anhydrous Dichloromethane (DCM) or DMF.

Step-by-Step Methodology:

Activation: Dissolve Scaffold-COOH in anhydrous DCM (0.1 M concentration) under nitrogen

atmosphere. Add HOBt and EDC

HCl. Stir at 0 °C for 15 minutes.

Why: Pre-activation ensures the formation of the active ester before the amine is

introduced, reducing side reactions.

Addition: Add DIPEA, followed by the slow addition of 9-Decen-1-amine via syringe.

Reaction: Allow the mixture to warm to room temperature and stir for 4–12 hours. Monitor by

TLC (stain with Ninhydrin for amine, KMnO4 for alkene).

Self-Validation: The disappearance of the amine spot (Ninhydrin negative) and persistence

of the alkene spot (KMnO4 positive) confirms chemoselectivity.

Workup: Dilute with DCM. Wash sequentially with 1M HCl (removes unreacted

amine/DIPEA), sat. NaHCO3 (removes unreacted acid), and Brine.

Purification: Dry organic layer over Na2SO4, filter, and concentrate. Purify via flash column

chromatography.

Protocol B: Lipid Nanoparticle (LNP) Surface Modification
Objective: Use 9-Decen-1-amine to introduce unsaturated "tails" to LNP surfaces for

subsequent targeting ligand attachment.

Reagents:
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Activated LNP formulation (containing carboxylated lipids, e.g., DSPE-PEG-COOH).

9-Decen-1-amine.[7]

Buffer: MES (pH 6.0) and PBS (pH 7.4).

Workflow:

Activation: Incubate LNP solution in MES buffer with EDC/Sulfo-NHS for 30 minutes to

create semi-stable amine-reactive esters on the surface.

Conjugation: Adjust pH to 7.4 using PBS. Add 9-Decen-1-amine (dissolved in minimal

ethanol, <5% v/v final conc).

Incubation: Agitate gently at 25 °C for 2 hours.

Purification: Dialyze against PBS (20kDa MWCO) for 24 hours to remove unbound amine.

Result: LNPs now display terminal alkenes.

Validation: Measure Zeta Potential (should shift towards neutral if -COOH is capped) and

verify alkene presence via 1H-NMR (distinct vinylic protons at 5.8 ppm).

Part 5: Safety & Handling (SDS Summary)
Hazard Classification:

Corrosive (Category 1B): Causes severe skin burns and eye damage.

Acute Toxicity (Oral): Harmful if swallowed.

Critical Handling Steps:

PPE: Neoprene or Nitrile gloves (double gloving recommended), chemical splash goggles,

and face shield.

Storage: Store under inert gas (Argon/Nitrogen) at 2–8 °C. Amines absorb CO2 from air to

form carbamates; alkenes can slowly oxidize.
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Spill Control: Neutralize spills with weak acid (e.g., dilute acetic acid) before absorbing with

inert material (vermiculite). Do NOT use combustible materials like sawdust.

Part 6: Pathway Visualization
The following diagram illustrates the synthesis of 9-Decen-1-amine from the common

precursor, 10-Undecenoic Acid, via the Curtius Rearrangement, a standard industrial route.
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Figure 2: Synthetic pathway from 10-Undecenoic Acid to 9-Decen-1-amine via Curtius

Rearrangement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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